Cas no 6136-89-6 (Octadecanoic acid,1-methylethenyl ester)

Octadecanoic acid,1-methylethenyl ester structure
6136-89-6 structure
Product Name:Octadecanoic acid,1-methylethenyl ester
CAS No:6136-89-6
MF:C21H40O2
MW:324.541107177734
CID:526469
Update Time:2026-04-29

Octadecanoic acid,1-methylethenyl ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,1-methylethenyl ester
    • 1,2,4-oxadiazole, 3-(3-nitrophenyl)-5-(2-phenylethyl)-
    • 3-(3-nitrophenyl)-5-(2-phenylethyl)-1,2,4-oxadiazole
    • 3-(3-nitrophenyl)-5-phenethyl-1,2,4-oxadiazole

Computed Properties

  • Exact Mass: 295.09579
  • Monoisotopic Mass: 295.095691
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7

Experimental Properties

  • Density: 1.287
  • Boiling Point: 485.6°C at 760 mmHg
  • Flash Point: 247.5°C
  • Refractive Index: 1.613
  • PSA: 82.06
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